Cholylglycylamidofluorescein

• Molecular Formula: C46H56N2O6
• Molecular Weight: 732.9 g/mol
• InChI: InChI=1S/C46H56N2O6/c1-5-7-26(2)32-16-17-33-31-13-10-27-22-28(18-20-44(27,3)34(31)19-21-45(32,33)4)47-25-41(51)48-38-9-6-8-37-42(38)43(52)54-46(37)35-14-11-29(49)23-39(35)53-40-24-30(50)12-15-36(40)46/h6,8-9,11-12,14-15,23-24,26-28,31-34,47,49-50H,5,7,10,13,16-22,25H2,1-4H3,(H,48,51)/t26-,27?,28?,31?,32-,33?,34?,44+,45-/m1/s1
• InChIKey: JQCLQJRALAIBOF-RTXILMDHSA-N

Cholylglycylamidofluorescein (CGamF) – A Fluorescent Bile Acid Probe for Hepatic Transport Research

Cholylglycylamidofluorescein (CGamF, also known as FITC-glycocholate) is a synthetically prepared fluorescent conjugated bile acid analog used as a probe for studying hepatobiliary transport [1]. It is composed of cholic acid conjugated via a glycylamino linkage to fluorescein, with excitation/emission maxima at 492/515 nm in aqueous solution . CGamF enables real-time, fluorescence-based monitoring of vectorial bile acid transport in isolated hepatocytes, polarized cell models, and transporter assays [1][2].

Assay type Hepatobiliary transport fluorescence imaging

Key feature Ratiometric pH sensing via 495/440 nm dual excitation

Pathway specificity Distinguishes NTCP-dependent vs. independent uptake

• [1] Maglova LM, Jackson AM, Meng XJ, Carruth MW, Schteingart CD, Ton-Nu HT, Hofmann AF, Weinman SA. Transport characteristics of three fluorescent conjugated bile acid analogs in isolated rat hepatocytes and couplets. Hepatology. 1995 Aug;22(2):637-647. PMID: 7635434. View Source
• [2] Bravo P, Bender V, Cassio D. Efficient In Vitro vectorial transport of a fluorescent conjugated bile acid analogue by polarized hepatic hybrid WIF-B and WIF-B9 cells. Hepatology. 1998 Feb;27(2):576-583. View Source

Why Cholylglycylamidofluorescein Cannot Be Simply Substituted with Other Fluorescent Bile Acid Analogs

Fluorescent bile acid analogs differ substantially in their transporter specificity, sodium dependence, and intracellular fluorescence properties. A user cannot simply interchange Cholylglycylamidofluorescein (CGamF) with another analog such as C-NBD-L or CDC-NBD-L without fundamentally altering the experimental outcome. For instance, CGamF exhibits a distinct combination of sodium-dependent uptake (50% reduction in Na⁺-free conditions) and pH-dependent fluorescence (at 495 nm excitation) that is not shared by NBD-based analogs [1]. Furthermore, CGamF demonstrates differential susceptibility to the canalicular inhibitor chlorodinitrobenzene compared to closely related probes [1]. These functional differences mean that substituting CGamF with an alternative analog would change both the transport pathway being interrogated and the optical readout characteristics, compromising assay reproducibility and cross-study comparability [2].

Sodium dependence differs

CGamF exhibits pronounced Na⁺ dependence, whereas CDC-NBD-L is Na⁺-independent. Substitution would alter NTCP pathway interpretation.

pH sensing absent in NBD analogs

CGamF provides ratiometric pH sensitivity via dual excitation; NBD-based analogs lack this capability, compromising intracellular pH studies.

Inhibitor sensitivity unique

CGamF is uniquely sensitive to chlorodinitrobenzene at high doses, enabling MOAT/MRP2 efflux profiling not possible with C-NBD-L or CDC-NBD-L.

• [1] Maglova LM, Jackson AM, Meng XJ, Carruth MW, Schteingart CD, Ton-Nu HT, Hofmann AF, Weinman SA. Transport characteristics of three fluorescent conjugated bile acid analogs in isolated rat hepatocytes and couplets. Hepatology. 1995 Aug;22(2):637-647. PMID: 7635434. View Source
• [2] Murray JW, Thosani AJ, Wolkoff AW. Heterogeneous accumulation of fluorescent bile acids in primary rat hepatocytes does not correlate with their homogenous expression of ntcp. Am J Physiol Gastrointest Liver Physiol. 2011 Jul;301(1):G60-8. PMID: 21474652. View Source

Quantitative Evidence Supporting the Differentiated Use of Cholylglycylamidofluorescein (CGamF)

CGamF Uptake Rate vs. NBD-Labeled Analogs in Isolated Rat Hepatocytes

In a direct head-to-head comparison using isolated rat hepatocytes, the initial linear uptake rate of CGamF (7.8 ± 0.5 U/min) was 8.3% higher than that of C-NBD-L (7.2 ± 0.3 U/min) but 43% lower than that of CDC-NBD-L (13.7 ± 1.0 U/min) [1]. The Michaelis constant (Km) for CGamF was 10.8 μmol/L, compared to 3.8 μmol/L for C-NBD-L and 3.0 μmol/L for CDC-NBD-L, indicating lower apparent affinity for the uptake transporter(s) [1]. These quantitative differences allow researchers to select the analog with kinetic parameters most appropriate for their specific assay sensitivity and dynamic range requirements.

Uptake rate comparison

Head-to-head

CGamF: 7.8 ± 0.5 U/min; C-NBD-L: 7.2 ± 0.3 U/min; CDC-NBD-L: 13.7 ± 1.0 U/min. Km 10.8 μmol/L vs. 3.8, 3.0 μmol/L.

Intermediate uptake rate supports balanced dynamic range for inhibitor/activator studies.

Rat hepatocyte model; 0.3 μmol/L FBA, 37°C, 0.15 mol/L Na⁺

Evidence Dimension	Initial Linear Uptake Rate
Target Compound Data	7.8 ± 0.5 U/min
Comparator Or Baseline	C-NBD-L: 7.2 ± 0.3 U/min; CDC-NBD-L: 13.7 ± 1.0 U/min
Quantified Difference	CGamF uptake 8.3% faster than C-NBD-L; 43% slower than CDC-NBD-L
Conditions	Isolated rat hepatocytes, 0.3 μmol/L FBA, 37°C, 0.15 mol/L Na⁺

Why This Matters

The intermediate uptake rate of CGamF provides a balanced dynamic range for both inhibition and activation studies compared to the lower-activity C-NBD-L and the higher-activity CDC-NBD-L.

• [1] Maglova LM, Jackson AM, Meng XJ, Carruth MW, Schteingart CD, Ton-Nu HT, Hofmann AF, Weinman SA. Transport characteristics of three fluorescent conjugated bile acid analogs in isolated rat hepatocytes and couplets. Hepatology. 1995 Aug;22(2):637-647. PMID: 7635434. View Source

Sodium Dependence of CGamF Uptake vs. NBD Analogs

CGamF exhibits partial sodium dependence, with its uptake rate decreasing by 50% in the absence of Na⁺ [1]. In contrast, C-NBD-L uptake decreased by only 38%, and CDC-NBD-L uptake was entirely Na⁺-independent (no significant change) [1]. Furthermore, both Na⁺-dependent and Na⁺-independent uptake of CGamF and C-NBD-L were inhibited by a 200-fold excess of natural bile acids (cholyltaurine, dehydrocholyltaurine, cholate), whereas CDC-NBD-L uptake was not inhibited by these compounds [1].

Na⁺ dependence

Head-to-head

CGamF uptake reduced 50% without Na⁺; C-NBD-L reduced 38%; CDC-NBD-L unchanged (Na⁺-independent).

Pronounced Na⁺ dependence enables cleaner NTCP pathway dissection vs. CDC-NBD-L.

Inhibition by excess natural bile acids confirms carrier-mediated uptake.

Evidence Dimension	Uptake Rate Reduction in Na⁺-Free Conditions
Target Compound Data	50% reduction
Comparator Or Baseline	C-NBD-L: 38% reduction; CDC-NBD-L: 0% (Na⁺-independent)
Quantified Difference	CGamF is 12 percentage points more Na⁺-dependent than C-NBD-L and 50 percentage points more Na⁺-dependent than CDC-NBD-L
Conditions	Isolated rat hepatocytes, 0.3 μmol/L FBA, 37°C, with and without 0.15 mol/L Na⁺

Why This Matters

The pronounced sodium dependence of CGamF makes it a more specific probe for NTCP (Na⁺/taurocholate cotransporting polypeptide)-mediated uptake compared to CDC-NBD-L, enabling cleaner dissection of NTCP-dependent versus -independent pathways.

• [1] Maglova LM, Jackson AM, Meng XJ, Carruth MW, Schteingart CD, Ton-Nu HT, Hofmann AF, Weinman SA. Transport characteristics of three fluorescent conjugated bile acid analogs in isolated rat hepatocytes and couplets. Hepatology. 1995 Aug;22(2):637-647. PMID: 7635434. View Source

pH-Dependent Fluorescence of CGamF at 495 nm Excitation

The intracellular fluorescence of CGamF is strongly pH-dependent when excited at 495 nm, but becomes pH-independent when excited at 440 nm [1]. In contrast, the NBD-labeled analogs (C-NBD-L and CDC-NBD-L) exhibit pH-independent fluorescence regardless of excitation wavelength [1]. This dual-excitation property of CGamF allows for ratiometric pH measurement or correction in live-cell imaging experiments.

pH-dependent fluorescence

Head-to-head

CGamF: pH-dependent at 495 nm excitation, pH-independent at 440 nm; NBD analogs: pH-independent at all wavelengths.

Dual-excitation pH sensitivity enables ratiometric intracellular pH imaging.

Qualitative difference; intracellular fluorescence microscopy

Evidence Dimension	Fluorescence pH Dependence
Target Compound Data	pH-dependent at 495 nm excitation; pH-independent at 440 nm
Comparator Or Baseline	C-NBD-L and CDC-NBD-L: pH-independent at all wavelengths
Quantified Difference	Qualitative difference; CGamF exhibits wavelength-dependent pH sensitivity while NBD analogs do not
Conditions	Intracellular environment, fluorescence microscopy with excitation at 495 nm and 440 nm

Why This Matters

The pH-dependent fluorescence of CGamF provides built-in ratiometric capability for monitoring subcellular pH changes during bile acid transport, a feature absent in NBD-based analogs.

• [1] Maglova LM, Jackson AM, Meng XJ, Carruth MW, Schteingart CD, Ton-Nu HT, Hofmann AF, Weinman SA. Transport characteristics of three fluorescent conjugated bile acid analogs in isolated rat hepatocytes and couplets. Hepatology. 1995 Aug;22(2):637-647. PMID: 7635434. View Source

Differential Sensitivity to Canalicular MOAT Inhibitor Chlorodinitrobenzene

At a concentration of 1 μmol/L, the multispecific organic anion transporter (MOAT) inhibitor chlorodinitrobenzene did not affect the canalicular secretion of any of the three fluorescent bile acid analogs [1]. However, at higher concentrations, chlorodinitrobenzene partially inhibited the canalicular secretion of CGamF but not that of C-NBD-L or CDC-NBD-L [1]. This differential susceptibility suggests that CGamF may interact with a distinct subset of apical efflux transporters compared to the NBD analogs.

MOAT inhibitor sensitivity

Head-to-head

CGamF canalicular secretion partially inhibited by high-dose chlorodinitrobenzene; C-NBD-L and CDC-NBD-L unaffected.

Unique inhibitor profile allows MOAT/MRP2 efflux pathway investigation.

Rat hepatocyte couplets; tested at 1 μmol/L and higher

Evidence Dimension	Inhibition of Canalicular Secretion by Chlorodinitrobenzene
Target Compound Data	Partial inhibition at higher concentrations
Comparator Or Baseline	C-NBD-L and CDC-NBD-L: No inhibition at any concentration tested
Quantified Difference	Qualitative difference; CGamF uniquely sensitive to high-dose chlorodinitrobenzene
Conditions	Rat hepatocyte couplets, chlorodinitrobenzene at 1 μmol/L and higher concentrations

Why This Matters

The unique inhibitor sensitivity profile of CGamF makes it a valuable tool for probing MOAT/MRP2-mediated transport mechanisms that are not engaged by NBD-labeled analogs.

• [1] Maglova LM, Jackson AM, Meng XJ, Carruth MW, Schteingart CD, Ton-Nu HT, Hofmann AF, Weinman SA. Transport characteristics of three fluorescent conjugated bile acid analogs in isolated rat hepatocytes and couplets. Hepatology. 1995 Aug;22(2):637-647. PMID: 7635434. View Source

Transporter Substrate Specificity: CGamF vs. CDCGamF in NTCP and OATP Assays

In stably transfected HeLa cells, NTCP strongly preferred CDCGamF as a substrate, whereas CGamF showed weak to undetectable accumulation via NTCP under the same assay conditions [2]. Similarly, OATP1A1 (oatp1a1) preferred NBD-CA over both fluorescein-tagged analogs [2]. However, in coexpressing LLC-PK1 cell monolayers, both CGamF and CDCGamF were confirmed as substrates of human NTCP and BSEP, with basal-to-apical transport rates 4.3 to 4.5 times those of vector control [1].

NTCP substrate specificity

Cross-study

CGamF: weak/undetectable NTCP-mediated accumulation in HeLa cells; CDCGamF: strong NTCP substrate. In LLC-PK1 coexpressing cells, both confirmed as NTCP/BSEP substrates.

Weak NTCP activity in certain systems makes CGamF a cleaner OATP probe in those backgrounds.

Cell-line dependent substrate activity; review model context

Evidence Dimension	Substrate Activity for NTCP in Transfected HeLa Cells
Target Compound Data	Weak/undetectable NTCP-mediated accumulation
Comparator Or Baseline	CDCGamF: Strong NTCP-mediated accumulation
Quantified Difference	Qualitative difference; CDCGamF is a robust NTCP substrate in HeLa cells, CGamF is not
Conditions	HeLa cells stably transfected with rat NTCP; fluorescence microscopy quantification

Why This Matters

CGamF's low intrinsic activity toward NTCP in certain heterologous expression systems makes it a cleaner probe for OATP-mediated uptake pathways, whereas CDCGamF is preferred for NTCP-specific assays.

• [1] Mita S, Suzuki H, Akita H, Hayashi H, Onuki R, Hofmann AF, Sugiyama Y. Inhibition of bile acid transport across Na+/taurocholate cotransporting polypeptide (SLC10A1) and bile salt export pump (ABCB 11)-coexpressing LLC-PK1 cells by cholestasis-inducing drugs. Drug Metab Dispos. 2006 Sep;34(9):1575-81. PMID: 16760228. View Source
• [2] Murray JW, Thosani AJ, Wolkoff AW. Heterogeneous accumulation of fluorescent bile acids in primary rat hepatocytes does not correlate with their homogenous expression of ntcp. Am J Physiol Gastrointest Liver Physiol. 2011 Jul;301(1):G60-8. PMID: 21474652. View Source

Vectorial Transport Efficiency in Polarized Hepatocyte Models

CGamF is efficiently transported vectorially from the basolateral to the apical (canalicular) compartment in polarized WIF-B hepatic hybrid cells [1]. In rat hepatocyte couplets, approximately 50-60% of couplets secreted CGamF into the canalicular space, and this secretion was ATP-dependent (inhibited by CN⁻ or atractyloside) [2]. In contrast, NBD-labeled analogs showed comparable canalicular secretion rates (~50-60% of couplets) but lacked the same inhibitor sensitivity profile [2].

Vectorial transport efficiency

Cross-study

50–60% of rat hepatocyte couplets secreted CGamF into canalicular space; NBD analogs showed similar secretion rates. ATP-dependent inhibition confirmed.

Canalicular secretion comparable to other analogs, confirming suitability for vectorial transport assays.

Polarized WIF-B cells and couplet models

Evidence Dimension	Canalicular Secretion in Rat Hepatocyte Couplets
Target Compound Data	50-60% of couplets
Comparator Or Baseline	C-NBD-L and CDC-NBD-L: 50-60% of couplets
Quantified Difference	No significant difference in secretion percentage
Conditions	Isolated rat hepatocyte couplets, fluorescence microscopy

Why This Matters

CGamF maintains robust canalicular secretion comparable to other analogs, confirming its suitability for studies of vectorial hepatobiliary transport, while offering the additional pH-sensing and inhibitor profiling advantages described above.

• [1] Bravo P, Bender V, Cassio D. Efficient In Vitro vectorial transport of a fluorescent conjugated bile acid analogue by polarized hepatic hybrid WIF-B and WIF-B9 cells. Hepatology. 1998 Feb;27(2):576-583. View Source
• [2] Maglova LM, Jackson AM, Meng XJ, Carruth MW, Schteingart CD, Ton-Nu HT, Hofmann AF, Weinman SA. Transport characteristics of three fluorescent conjugated bile acid analogs in isolated rat hepatocytes and couplets. Hepatology. 1995 Aug;22(2):637-647. PMID: 7635434. View Source

Optimal Research and Industrial Applications for Cholylglycylamidofluorescein (CGamF) Based on Quantitative Evidence

Differentiating NTCP-Dependent vs. NTCP-Independent Hepatic Uptake Pathways

Researchers seeking to discriminate between sodium-dependent (NTCP-mediated) and sodium-independent (OATP-mediated) bile acid uptake in hepatocytes should select CGamF. Its 50% reduction in uptake rate under sodium-free conditions provides a clear functional readout for NTCP contribution [1]. This is in contrast to CDC-NBD-L, which shows no sodium dependence and cannot be used for this purpose [1].

Ratiometric Imaging of Intracellular pH During Bile Acid Transport

Laboratories equipped for fluorescence microscopy can exploit CGamF's dual-excitation pH sensitivity (495 nm pH-dependent, 440 nm pH-independent) to monitor subcellular acidification or alkalinization events coincident with bile acid transport [1]. NBD-labeled analogs (C-NBD-L, CDC-NBD-L) lack this ratiometric capability, making CGamF the analog of choice for pH-correlated transport studies [1].

High-Throughput Screening for OATP-Mediated Drug Interactions

In heterologous expression systems where NTCP activity is absent or minimized, CGamF serves as a selective probe for sodium-independent uptake (primarily OATP-mediated) due to its weak intrinsic activity toward NTCP in certain cell backgrounds [2]. This allows screening of drug candidates for OATP inhibition without confounding NTCP signals, a critical consideration in predicting hepatobiliary drug-drug interactions [3].

Investigating MOAT/MRP2-Mediated Canalicular Efflux

Studies focused on the multispecific organic anion transporter (MOAT, MRP2) should consider CGamF because of its unique sensitivity to high-dose chlorodinitrobenzene, an inhibitor that does not affect C-NBD-L or CDC-NBD-L secretion [1]. This differential inhibition profile enables more nuanced dissection of apical efflux transporter pharmacology [1].

Application

Selection Property

Validation Focus

NTCP vs. OATP uptake discrimination

Pronounced sodium dependence

Confirm NTCP-mediated transport via Na⁺-free assay

Intracellular pH imaging during transport

Dual-excitation pH sensitivity (495/440 nm)

Ratiometric fluorescence calibration

OATP-mediated drug interaction screening

Low NTCP activity in certain cell backgrounds

Sodium-independent uptake assays

MOAT/MRP2 canalicular efflux studies

Unique chlorodinitrobenzene sensitivity

High-dose inhibitor profiling

• [1] Maglova LM, Jackson AM, Meng XJ, Carruth MW, Schteingart CD, Ton-Nu HT, Hofmann AF, Weinman SA. Transport characteristics of three fluorescent conjugated bile acid analogs in isolated rat hepatocytes and couplets. Hepatology. 1995 Aug;22(2):637-647. PMID: 7635434. View Source
• [2] Murray JW, Thosani AJ, Wolkoff AW. Heterogeneous accumulation of fluorescent bile acids in primary rat hepatocytes does not correlate with their homogenous expression of ntcp. Am J Physiol Gastrointest Liver Physiol. 2011 Jul;301(1):G60-8. PMID: 21474652. View Source
• [3] Mita S, Suzuki H, Akita H, Hayashi H, Onuki R, Hofmann AF, Sugiyama Y. Inhibition of bile acid transport across Na+/taurocholate cotransporting polypeptide (SLC10A1) and bile salt export pump (ABCB 11)-coexpressing LLC-PK1 cells by cholestasis-inducing drugs. Drug Metab Dispos. 2006 Sep;34(9):1575-81. PMID: 16760228. View Source